Cas no 109012-46-6 (1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro-)
109012-46-6 structure
Product Name:1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro-
CAS No:109012-46-6
MF:C5H4ClN3O3
MW:189.556559562683
CID:128248
PubChem ID:19108629
Update Time:2025-04-18
1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro-
- 1H-Imidazole-2-carbonylchloride,1-methyl-4-nitro-(9CI)
- 1-methyl-4-nitroimidazole-2-carbonyl chloride
- 1-METHYL-4-NITRO-1H-IMIDAZOLE-2-CARBONYL CHLORIDE
- DOIVDOOHZBARHF-UHFFFAOYSA-N
- SCHEMBL9385677
- 109012-46-6
- DTXSID30598162
-
- Inchi: 1S/C5H4ClN3O3/c1-8-2-3(9(11)12)7-5(8)4(6)10/h2H,1H3
- InChI Key: DOIVDOOHZBARHF-UHFFFAOYSA-N
- SMILES: ClC(C1=NC(=CN1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 188.9941187g/mol
- Monoisotopic Mass: 188.9941187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 80.71000
- LogP: 1.23050
1H-Imidazole-2-carbonylchloride, 1-methyl-4-nitro- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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